Cas no 2203194-99-2 (5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester)

• Product Name: 5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester
• CAS No: 2203194-99-2
• MF: C₁₂H₁₀BrNO₄
• MW: 312.116102695465
• MDL: MFCD31557862
• CID: 4786151
• Update Time: 2025-06-27

5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester
• (2,5-dioxopyrrolidin-1-yl) 5-bromo-2-methylbenzoate
• 5-Bromo-2-methyl-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester

• MDL： MFCD31557862
• Inchi： 1S/C12H10BrNO4/c1-7-2-3-8(13)6-9(7)12(17)18-14-10(15)4-5-11(14)16/h2-3,6H,4-5H2,1H3
• InChI Key： JCRUPHUAPVCAFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 310.97932 g/mol
• Monoisotopic Mass: 310.97932 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.12
• XLogP3: 1.9
• Topological Polar Surface Area: 63.7

Additional information on 5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester

Research Brief on 5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester (CAS: 2203194-99-2)

5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester (CAS: 2203194-99-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its brominated aromatic ring and activated ester group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of targeted therapies and covalent inhibitors.

The compound's unique structural features, including the presence of a bromine atom at the 5-position and a methyl group at the 2-position of the benzoic acid moiety, make it a valuable building block for medicinal chemistry. The 2,5-dioxopyrrolidin-1-yl ester group enhances its reactivity, facilitating efficient conjugation with nucleophilic residues in proteins or other biomolecules. This property has been exploited in the design of covalent inhibitors that target specific enzymes or signaling pathways involved in disease progression.

Recent research has focused on the synthesis and characterization of 5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester, with an emphasis on optimizing its reactivity and stability under physiological conditions. Studies have demonstrated its utility in the preparation of prodrugs and antibody-drug conjugates (ADCs), where controlled release of active agents is critical for therapeutic efficacy. Additionally, its role in click chemistry and bioorthogonal reactions has expanded its applications in chemical biology and imaging.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the synthesis of novel covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study reported improved selectivity and potency compared to existing inhibitors, underscoring the compound's potential in oncology. Another recent investigation explored its use in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular models, highlighting its versatility beyond traditional drug discovery.

Despite its promising applications, challenges remain in the large-scale production and purification of 5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester. Recent advancements in synthetic methodologies, including flow chemistry and catalytic processes, have addressed some of these limitations, enabling more efficient and sustainable production. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its interactions with novel biological targets.

In conclusion, 5-Bromo-2-methylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester (CAS: 2203194-99-2) represents a valuable tool in chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a compound of interest for ongoing and future studies aimed at advancing drug discovery and therapeutic development. Continued exploration of its potential, coupled with innovations in synthetic chemistry, will likely yield further breakthroughs in the field.